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Compound of Interest

Compound Name: (22R)-Budesonide

Cat. No.: B15613620 Get Quote

Essential Safety and Handling Guide for (22R)-
Budesonide
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle (22R)-
Budesonide. Adherence to these procedural steps is vital for ensuring personal safety and

minimizing environmental contamination. (22R)-Budesonide is the active epimer of

Budesonide, a potent non-halogenated glucocorticoid, and requires careful handling due to its

pharmacological activity and potential hazards.[1][2]

Quantitative Exposure Limits
Understanding and adhering to established occupational exposure limits (OELs) is a critical first

step in risk assessment and control.

Parameter Value Source

Occupational Exposure Limit

(OEL)
11 µ g/day [3][4]

Long-Term Exposure Limit (8-

hr TWA)
0.01 mg/m³ [5]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.
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Operational Plan: Handling Procedures
A systematic approach to handling (22R)-Budesonide is essential to minimize exposure. This

involves a combination of engineering controls, personal protective equipment, and strict

hygiene protocols.

Engineering Controls
Ventilation: All handling of powdered (22R)-Budesonide that may generate dust must be

conducted in a certified chemical fume hood or a ventilated balance safety enclosure to

maintain exposure levels below the established OELs.[6]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
The selection and proper use of PPE form the primary barrier against direct exposure.

Hand Protection: Wear two pairs of chemical-resistant, impervious gloves (e.g., nitrile).[5][7]

The outer glove should be removed and disposed of immediately after handling or if

contaminated. The inner glove should be removed after work is complete, followed by

thorough hand washing.[7]

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles

that comply with OSHA 29 CFR 1910.133 or European Standard EN166 regulations to

protect against dust particles.[5][6]

Respiratory Protection: If the risk assessment indicates a potential for inhalation of dust, a

NIOSH/MSHA or European Standard EN 149 approved air-purifying respirator with a P3 filter

(for solid and liquid particles) is required.[5][6] A fit test is necessary to ensure a proper seal.

Body Protection: Wear a disposable, low-permeability lab gown with a solid front, long

sleeves, and tight-fitting cuffs.[7] Contaminated clothing should be carefully removed and

decontaminated or disposed of as hazardous waste.[6]

Hygiene Measures
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Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[5][6]

Do not eat, drink, or smoke in areas where (22R)-Budesonide is handled or stored.[7]

Avoid contact with skin and eyes.[5][8] Obtain special instructions before use and do not

handle until all safety precautions have been read and understood.[6][8]

Safe Handling Workflow
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1. Conduct Risk
Assessment

2. Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

3. Prepare Engineering Controls
(Fume Hood, Eyewash Station)

4. Weigh/Handle Compound
in Ventilated Enclosure 5. Perform Experiment

6. Decontaminate Surfaces
& Equipment

7. Segregate & Label
Hazardous Waste

8. Doff & Dispose of PPE
(Outer Gloves First)

9. Wash Hands
Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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